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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410 Get Quote

An In-depth Examination of the Molecular Characteristics, Synthesis, and Application of a

Widely Used Azo Dye

Reactive Brown 18, a prominent member of the reactive azo dye family, is a crucial colorant in

the textile industry, valued for its ability to form robust covalent bonds with cellulosic fibers. This

technical guide provides a comprehensive overview of its chemical and physical properties,

synthesis, and the mechanisms governing its interaction with substrates. This document is

intended for researchers, scientists, and professionals in drug development and related fields

who require a detailed understanding of this compound.

Core Molecular and Physical Properties
There is significant conflicting information in commercially available literature regarding the

precise molecular formula and weight of Reactive Brown 18 (CAS Number: 12225-73-9). While

some sources erroneously report a simple molecular formula of C₆H₈N₂O₃, a more chemically

consistent description identifies it as a complex double azo, metal-complex dye.[1][2][3] This

structure is characterized by the presence of two azo (-N=N-) groups, which are the primary

chromophores, and a coordinated metal atom, typically chromium or copper, which enhances

the dye's stability and colorfastness.[1] The presence of reactive groups, such as vinyl sulfone,

enables the dye to form covalent bonds with the hydroxyl groups of cellulose fibers.[3]

For clarity and accuracy, this guide will proceed with the understanding that Reactive Brown 18

is a complex azo dye. However, a definitive, publicly available elucidated structure with a

corresponding molecular formula and weight remains elusive in the reviewed literature.
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Researchers should exercise caution and seek analytical confirmation when using this dye in

precise stoichiometric applications.

Property Data

CAS Number 12225-73-9

Synonyms
C.I. Reactive Brown 18, Reactive Brown GR,

Remazol Brown GR, and others[4]

Appearance Brown powder or crystalline solid[1]

Solubility Good solubility in water[1]

Molecular Structure Class Double azo, Metal Complex[2][3]

Synthesis and Manufacturing
The industrial synthesis of Reactive Brown 18 is a multi-step process rooted in classical azo

dye chemistry.[1][3] The general workflow involves diazotization and coupling reactions.

Experimental Protocol: General Synthesis
Diazotization: A primary aromatic amine is treated with nitrous acid (HNO₂), typically

generated in situ from sodium nitrite and a strong acid (e.g., hydrochloric acid), at low

temperatures (0-5 °C) to form a diazonium salt.

First Coupling Reaction: The resulting diazonium salt is reacted with a first coupling

component, an electron-rich aromatic compound, to form a monoazo compound.

Second Diazotization and Coupling: The monoazo compound, which contains another

primary aromatic amine group, undergoes a second diazotization reaction followed by a

second coupling reaction with a final coupling component to form the double azo structure.

Metallization: The double azo compound is then treated with a metal salt (e.g., a chromium

or copper salt) to form the final metal-complex dye.

Purification: The synthesized dye is purified through filtration, washing, and drying to remove

impurities and unreacted starting materials.
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The precise starting materials and reaction conditions are often proprietary and can vary

between manufacturers.

Mechanism of Action: Dyeing of Cellulosic Fibers
The efficacy of Reactive Brown 18 as a textile dye stems from its ability to form a covalent bond

with the substrate, leading to high wash fastness. This process is typically carried out under

alkaline conditions.

The reaction mechanism involves the following key steps:

Activation of the Reactive Group: Under alkaline conditions, the reactive group of the dye

(e.g., a sulfatoethylsulfone group) is converted into the more reactive vinyl sulfone form.

Activation of Cellulose: The alkaline medium also ionizes the hydroxyl groups of the cellulose

fibers, making them nucleophilic.

Covalent Bond Formation: The nucleophilic cellulosic hydroxyl group attacks the electrophilic

double bond of the vinyl sulfone group, forming a stable ether linkage. This covalent bond

permanently attaches the dye to the fiber.

A competing reaction is the hydrolysis of the reactive group, where it reacts with hydroxide ions

in the dyebath instead of the fiber. This hydrolyzed dye can no longer react with the cellulose

and must be washed out.

Diagrams and Visualizations
To further elucidate the concepts discussed, the following diagrams have been generated using

the DOT language.
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Caption: General synthesis workflow for Reactive Brown 18.
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Caption: Mechanism of covalent bond formation with cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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